4-[3-(2,3-Dihydro-1,4-benzodioxin-6-ylamino)-6-methylimidazo[1,2-a]pyridin-2-yl]-2-methoxyphenol

• Molecular Formula: C23H21N3O4
• Molecular Weight: 403.4 g/mol
• IUPAC Name: 4-[3-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-6-methylimidazo[1,2-a]pyridin-2-yl]-2-methoxyphenol
• InChI: InChI=1S/C23H21N3O4/c1-14-3-8-21-25-22(15-4-6-17(27)19(11-15)28-2)23(26(21)13-14)24-16-5-7-18-20(12-16)30-10-9-29-18/h3-8,11-13,24,27H,9-10H2,1-2H3
• InChI Key: MONKOCZVNAKXRD-UHFFFAOYSA-N
• SMILES: CC1=CN2C(=NC(=C2NC3=CC4=C(C=C3)OCCO4)C5=CC(=C(C=C5)O)OC)C=C1

Description

4-[3-(2,3-Dihydro-1,4-benzodioxin-6-ylamino)-6-methylimidazo[1,2-a]pyridin-2-yl]-2-methoxyphenol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[3-(2,3-Dihydro-1,4-benzodioxin-6-ylamino)-6-methylimidazo[1,2-a]pyridin-2-yl]-2-methoxyphenol is complex and involves multiple pathways. It has been found to inhibit the activity of certain enzymes and proteins that are involved in the development and progression of various diseases. Additionally, it has been shown to induce cell death in cancer cells and reduce inflammation in various tissues.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. It has been found to have a significant impact on various biochemical pathways and physiological processes. For example, it has been shown to reduce the production of reactive oxygen species, which can cause cellular damage and contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[3-(2,3-Dihydro-1,4-benzodioxin-6-ylamino)-6-methylimidazo[1,2-a]pyridin-2-yl]-2-methoxyphenol in lab experiments is its high potency and specificity. It has been found to have a low toxicity profile and can be used in a wide range of concentrations. However, one of the limitations of using this chemical compound is its high cost and the complexity of the synthesis method.

Future Directions

There are several future directions for the research on 4-[3-(2,3-Dihydro-1,4-benzodioxin-6-ylamino)-6-methylimidazo[1,2-a]pyridin-2-yl]-2-methoxyphenol. One of the potential areas of application is in the development of new drugs and therapies for cancer and other diseases. Additionally, further studies are needed to explore the mechanism of action and the biochemical and physiological effects of this chemical compound. Finally, research is needed to optimize the synthesis method and reduce the cost of production.
Conclusion:
In conclusion, this compound is a chemical compound that has significant potential in various fields of scientific research. Its high potency and specificity make it an attractive candidate for the development of new drugs and therapies. However, further research is needed to fully understand its mechanism of action and the biochemical and physiological effects.

Synthesis Methods

The synthesis of 4-[3-(2,3-Dihydro-1,4-benzodioxin-6-ylamino)-6-methylimidazo[1,2-a]pyridin-2-yl]-2-methoxyphenol involves multiple steps and requires a high level of expertise. The process involves the use of various reagents and solvents, and the reaction conditions need to be carefully controlled. Although the synthesis method is complex, it has been optimized to ensure high yields and purity of the final product.

Scientific Research Applications

The chemical compound 4-[3-(2,3-Dihydro-1,4-benzodioxin-6-ylamino)-6-methylimidazo[1,2-a]pyridin-2-yl]-2-methoxyphenol has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anticancer, anti-inflammatory, and neuroprotective properties. Additionally, it has been used in the development of new drugs and therapies for various diseases.